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Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of
5-lodo-2-0x0-1,2-dihydropyridine-3-carbonitrile (CAS No. 766515-33-7). Designed for
researchers, medicinal chemists, and drug development professionals, this document delves
into the molecular structure, spectroscopic profile, predicted physicochemical parameters, and
key reactivity insights of this versatile heterocyclic building block. By synthesizing data from
public databases with established chemical principles, this guide offers a practical framework
for the effective utilization of this compound in synthetic chemistry and pharmaceutical
research. Included are detailed protocols for experimental determination of key properties and
workflow visualizations to support laboratory application.

Introduction and Strategic Context

5-lodo-2-0x0-1,2-dihydropyridine-3-carbonitrile belongs to the pyridinone class of
heterocyclic compounds, a scaffold of significant interest in medicinal chemistry. The strategic
placement of the iodo-, cyano-, and oxo- functional groups creates a molecule with a rich and
tunable reactivity profile. The pyridinone core is a well-established pharmacophore found in
numerous therapeutic agents, and its derivatives have been explored for a wide range of
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biological activities.[1][2] The iodine atom at the C-5 position is particularly valuable, serving as
a versatile synthetic handle for introducing further complexity through metal-catalyzed cross-
coupling reactions. This makes the title compound a valuable intermediate for building libraries
of novel chemical entities aimed at complex biological targets.[3]

This guide provides the foundational physicochemical knowledge required to effectively handle,
characterize, and strategically deploy this compound in a research and development setting.

Molecular and Structural Properties

The fundamental identity of a chemical compound is rooted in its structure. The arrangement of
atoms and functional groups dictates its physical properties, reactivity, and potential for
intermolecular interactions.

Chemical Structure

The structure of 5-lodo-2-ox0-1,2-dihydropyridine-3-carbonitrile is characterized by a
dihydropyridinone ring substituted at the C-3 position with a cyano group and at the C-5
position with an iodine atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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